Cas no 1228565-66-9 (ethyl 3-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate)

• Product Name: ethyl 3-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate
• CAS No: 1228565-66-9
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 2618282
• PubChem ID: 56971940
• Update Time: 2023-08-31

ethyl 3-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate
• (S)-ETHYL 3-(1-AMINO-2,2,2-TRIFLUOROETHYL)BENZOATE
• AKOS015923024
• 1228565-66-9

• Inchi： 1S/C11H12F3NO2/c1-2-17-10(16)8-5-3-4-7(6-8)9(15)11(12,13)14/h3-6,9H,2,15H2,1H3/t9-/m0/s1
• InChI Key： KVKJDLKFMWYIHC-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=CC=C(C(=O)OCC)C=1)N)(F)F

Computed Properties

• Exact Mass: 247.08201311g/mol
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų